Cas no 30428-47-8 (1,4-dibromo-2-chloro-1,1,2-trifluorooctane)

• Product Name: 1,4-dibromo-2-chloro-1,1,2-trifluorooctane
• CAS No: 30428-47-8
• MF: C₈H₁₂Br₂ClF₃
• MW: 360.437090873718
• CID: 916057
• PubChem ID: 2782503
• Update Time: 2025-04-19

1,4-dibromo-2-chloro-1,1,2-trifluorooctane Chemical and Physical Properties

Names and Identifiers

• 1,4-dibromo-2-chloro-1,1,2-trifluorooctane
• 1,4-Dibrom-2-chlor-1,1,2-trifluoroctan
• 1,4-dibromo-2-chloro-1,1,2-trifluoro-octane
• 2-Chloro-1,4-dibromo-1,1,2-trifluorooctane
• PC4735
• DTXSID10382122
• 1,4-bis(bromanyl)-2-chloranyl-1,1,2-tris(fluoranyl)octane
• DB-047779
• AKOS007929990
• Octane, 1,4-dibromo-2-chloro-1,1,2-trifluoro-
• A820368
• 30428-47-8
• MFCD00155734

• Inchi： 1S/C8H12Br2ClF3/c1-2-3-4-6(9)5-7(11,12)8(10,13)14/h6H,2-5H2,1H3
• InChI Key： VHDQJFOCARQXPL-UHFFFAOYSA-N
• SMILES： BrC(CC(C(F)(F)Br)(F)Cl)CCCC

Computed Properties

• Exact Mass: 357.89500
• Monoisotopic Mass: 357.89464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 58°C 0,3mm
• PSA: 0.00000
• LogP: 5.22250

1,4-dibromo-2-chloro-1,1,2-trifluorooctane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：